2-(4-Methoxyphenyl)-1,4-butanediol

• Molecular Formula: C11H16O3
• Molecular Weight: 196.24 g/mol
• IUPAC Name: 2-(4-methoxyphenyl)butane-1,4-diol
• InChI: InChI=1S/C11H16O3/c1-14-11-4-2-9(3-5-11)10(8-13)6-7-12/h2-5,10,12-13H,6-8H2,1H3
• InChI Key: UXZYMWXQBKGUDC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(CCO)CO

Description

2-(4-Methoxyphenyl)-1,4-butanediol is a derivative of 1,4-butanediol (BDO) featuring a 4-methoxyphenyl substituent at the second carbon position. The compound is synthesized through methods involving crosslinking or substitution reactions, as inferred from analogous procedures for related derivatives (e.g., 4-benzyl-3-(4-benzoyl-1H-oxazol-2-yl)-2-(4-methoxyphenyl)propionamide) . Its physicochemical properties, such as solubility and thermal stability, are likely influenced by the methoxyphenyl group, though experimental data remain sparse.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

1,4-Butanediol (BDO)

Chemical Structure : HO-CH₂-CH₂-CH₂-CH₂-OH
Key Properties :

• Mechanical Performance : BDO exhibits high modulus (1.2–1.5 GPa) and maximum stress (40–50 MPa) but low fracture strain (<10%) due to its rigid hydrocarbon chain .
• Thermodynamics : The enthalpy of formation (ΔH°(g)) is -502 kJ/mol, stabilized by intramolecular hydrogen bonding in the gaseous phase .
• Applications : Widely used in polyurethane, polybutylene terephthalate (PBT), and tetrahydrofuran (THF) production .

Diethylene Glycol

Chemical Structure : HO-(CH₂-CH₂-O)₂-H
Key Properties :

• Flexibility : Incorporation of ether linkages increases plasticizing efficiency, resulting in lower modulus (0.8 GPa) and higher fracture strain (>20%) compared to BDO .

γ-Hydroxybutyric Acid (GHB)

Chemical Structure : HOOC-CH₂-CH₂-CH₂-OH
Key Properties :

• Metabolism : GHB is the primary metabolite of BDO and γ-butyrolactone (GBL), with a plasma half-life of 30–60 minutes in humans .
• Toxicity : Associated with coma, seizures, and dependence at high doses .

Comparative Data Tables

Table 1: Physical and Mechanical Properties

Compound	Melting Point (°C)	Boiling Point (°C)	Modulus (GPa)	Fracture Strain (%)
1,4-Butanediol (BDO)	20.1	230	1.2–1.5	<10
Diethylene Glycol	-10	245	0.8	>20
2-(4-Methoxyphenyl)-BDO*	N/A	N/A	N/A	N/A

*Data for 2-(4-Methoxyphenyl)-BDO inferred from structural analogs; experimental studies are lacking.

Research Findings and Gaps

• Metabolic Pathways: BDO and GBL are rapidly converted to GHB, with toxicological effects driven by GHB accumulation .
• Material Science : BDO-derived polymers like PBS achieve high molecular weights (Mn >60,000) with optimized catalysts . The methoxyphenyl variant could modify polymer crystallinity or biodegradability, though this remains unexplored.
• Regulatory Status: BDO is classified as non-carcinogenic by the NTP, but GHB’s illicit use complicates risk assessments .